Cas no 2679831-46-8 ((2S)-3-(piperidin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(piperidin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679831-46-8
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5643221
• PubChem ID: 165915384
• Update Time: 2025-07-13

(2S)-3-(piperidin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(piperidin-4-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28280101
• 2679831-46-8
• (2S)-3-(piperidin-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H20N2O4/c1-2-7-18-12(17)14-10(11(15)16)8-9-3-5-13-6-4-9/h2,9-10,13H,1,3-8H2,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： NRCFQTNHFVNDSD-JTQLQIEISA-N
• SMILES： OC([C@H](CC1CCNCC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.7Ų